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Compound of Interest

Compound Name: 4,4'-Dimethyldiphenylamine

Cat. No.: B1294935 Get Quote

To date, the complete crystal structure of 4,4'-Dimethyldiphenylamine, also known as di-p-

tolylamine, has not been reported in publicly accessible crystallographic databases. Therefore,

this guide provides a comprehensive overview of the methodologies used for crystal structure

determination, the known physicochemical properties and applications of the title compound,

and detailed crystallographic data for the closely related compound, 4,4'-

dimethoxydiphenylamine, to serve as a reference.

Physicochemical Properties of 4,4'-
Dimethyldiphenylamine
4,4'-Dimethyldiphenylamine is a versatile organic compound with established applications in

various industrial and research fields.[1][2][3] It is recognized for its antioxidant properties,

making it a valuable additive in the manufacturing of rubber and plastics to enhance durability

and prevent oxidative degradation.[1] Furthermore, it serves as a color stabilizer in the dye and

pigment industry, ensuring the longevity of colors in textiles and coatings.[1] In the realm of

research, it is explored for its potential in drug formulations, particularly to improve the solubility

and bioavailability of active pharmaceutical ingredients.[1]
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Property Value

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol

Appearance Off-white to yellow crystalline powder

Melting Point 74-82 °C

CAS Number 620-93-9

Experimental Protocol: Single-Crystal X-ray
Diffraction
The determination of a molecule's crystal structure is primarily achieved through single-crystal

X-ray diffraction.[4][5][6] This non-destructive analytical technique provides precise information

about the internal lattice of a crystalline substance, including unit cell dimensions, bond

lengths, and bond angles.[6] The general protocol involves the following key steps:

Crystal Growth: The first and often most challenging step is to grow a single crystal of the

compound of interest that is of sufficient size and quality (typically >0.1 mm in all

dimensions) with no significant internal defects.[4]

Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic

X-ray beam.[4] As the crystal is rotated, a diffraction pattern is produced, and the intensities

and positions of the diffracted X-rays are recorded by a detector.[4][7]

Structure Solution: The collected diffraction data is used to solve the phase problem and

generate an initial electron density map of the unit cell.

Structure Refinement: The initial model of the crystal structure is refined against the

experimental data to obtain a final, accurate representation of the atomic positions, bond

lengths, and angles.[6]
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A generalized workflow for single-crystal X-ray diffraction analysis.
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Reference Data: Crystal Structure of 4,4'-
Dimethoxydiphenylamine
While the crystal structure of 4,4'-Dimethyldiphenylamine is not available, the crystallographic

data for the structurally similar compound, 4,4'-Dimethoxydiphenylamine, has been determined

and is available in the Crystallography Open Database (COD) under the entry number

7222379.[8][9] This information is presented below for illustrative purposes.

Parameter Value

Database ID COD 7222379

Crystal System Orthorhombic

Space Group C 2 c b

Unit Cell Dimensions

a 6.14510 Å

b 26.7789 Å

c 7.39200 Å

α 90.00 °

β 90.00 °

γ 90.00 °

Applications in Drug Development and Research
Diphenylamine and its derivatives are a class of compounds with diverse biological activities

and are utilized in various aspects of pharmaceutical research.[10] 4,4'-
Dimethyldiphenylamine, in particular, has been used as a reagent in comparative studies of

the analgesic and anti-inflammatory properties of N-phenylanthranilic acids.[1] Its antioxidant

properties are also of interest in drug development for mitigating oxidative stress, a factor

implicated in numerous diseases.[1]
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While specific signaling pathways involving 4,4'-Dimethyldiphenylamine are not well-

documented in the available literature, the general applications of diphenylamine derivatives

suggest potential interactions with pathways related to inflammation and oxidative stress.

Further research is needed to elucidate the precise mechanisms of action and potential

therapeutic targets of 4,4'-Dimethyldiphenylamine.
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Logical relationships of 4,4'-Dimethyldiphenylamine's properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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